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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed protocol for the purification of 2-
phenoxynicotinic acid using the recrystallization technique. The procedure is designed to be
a starting point for optimization in a laboratory setting.

Introduction

2-Phenoxynicotinic acid is a chemical compound with the molecular formula C12HoNO3[1][2]
[3]. It is also known as 2-phenoxypyridine-3-carboxylic acid[1][2][3]. As with many synthesized
organic compounds, crude 2-phenoxynicotinic acid often contains impurities from the
reaction mixture, such as starting materials, byproducts, or residual solvents. Recrystallization
is a fundamental and effective technique for the purification of solid organic compounds, aiming
to obtain a product with high purity by separating it from contaminants[4][5][6].

This application note details a general procedure for the purification of 2-phenoxynicotinic
acid by single-solvent recrystallization. The choice of an appropriate solvent is critical for
successful recrystallization; the ideal solvent should dissolve the compound well at elevated
temperatures but poorly at lower temperatures[5]. Based on the chemical structure of 2-
phenoxynicotinic acid, which contains both a polar carboxylic acid group and less polar
aromatic rings, a moderately polar solvent is a suitable starting point.
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Physicochemical Properties of 2-Phenoxynicotinic
Acid

A summary of the key physical and chemical properties of 2-phenoxynicotinic acid is
provided in the table below.

Property Value Reference
Molecular Formula C12HoNOs [1][2]
Molecular Weight 215.20 g/mol [1112]
Melting Point 172-175 °C [2]
Appearance White to off-white solid [2]

IUPAC Name ai;:pi)(zlenoxypyridine-3-carboxy|ic 1]

Experimental Protocol: Recrystallization of 2-
Phenoxynicotinic Acid

This protocol outlines the steps for the purification of 2-phenoxynicotinic acid using ethanol
as the recrystallization solvent. Researchers may need to adapt the solvent choice and
volumes based on the specific impurities present in their crude sample.

3.1. Materials and Equipment

e Crude 2-phenoxynicotinic acid
o Ethanol (95% or absolute)
 Distilled water (for cooling bath)
e Ice

o Erlenmeyer flasks (two sizes, e.g., 50 mL and 100 mL)
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e Hot plate with magnetic stirring capability
e Magnetic stir bar

e Stemless funnel

 Fluted filter paper

e Biuchner funnel and flask

e Vacuum source

e Spatula

e Watch glass

» Melting point apparatus

3.2. Safety Precautions

2-Phenoxynicotinic acid may cause skin, eye, and respiratory irritation[1][2].

Handle the compound in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and gloves.

Ethanol is flammable; avoid open flames and use a hot plate for heating.
3.3. Recrystallization Procedure
 Dissolution:

o Place a sample of crude 2-phenoxynicotinic acid (e.g., 1.0 g) into an Erlenmeyer flask
with a magnetic stir bar.

o Add a minimal amount of ethanol to the flask to just cover the solid.

o Gently heat the mixture on a hot plate with stirring.
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o Add more ethanol dropwise while heating and stirring until the solid completely dissolves.
Avoid adding an excess of solvent to ensure a good yield.

o Hot Filtration (if necessary):
o If the solution contains insoluble impurities, perform a hot filtration.

o Preheat a second Erlenmeyer flask and a stemless funnel with fluted filter paper by
placing them on the hot plate.

o Quickly pour the hot solution through the pre-warmed filtration setup to remove insoluble
materials.

o Crystallization:

o Remove the flask containing the clear solution from the heat and allow it to cool slowly to
room temperature. Covering the flask with a watch glass will prevent solvent evaporation
and contamination.

o Crystal formation should be observed as the solution cools.

o Once the flask has reached room temperature, place it in an ice-water bath for
approximately 15-20 minutes to maximize crystal formation.

e Crystal Collection and Washing:
o Collect the purified crystals by vacuum filtration using a Biichner funnel.

o Wash the crystals with a small amount of ice-cold ethanol to remove any remaining
soluble impurities.

o Continue to draw air through the filter cake for several minutes to help dry the crystals.
e Drying and Characterization:

o Transfer the purified crystals to a pre-weighed watch glass.
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o Dry the crystals in a vacuum oven at a temperature below the melting point until a
constant weight is achieved.

o Determine the yield of the purified 2-phenoxynicotinic acid.

o Measure the melting point of the purified product and compare it to the literature value and
the melting point of the crude material. A sharper and higher melting point range indicates

increased purity.

Data Presentation

The following table provides a template for recording the quantitative data from the

recrystallization experiment.

Parameter Value

Mass of Crude 2-Phenoxynicotinic Acid

Volume of Recrystallization Solvent (Ethanol)

Mass of Purified 2-Phenoxynicotinic Acid

Percent Yield

Melting Point of Crude Material

Melting Point of Purified Material

Appearance of Crude Material

Appearance of Purified Material

Experimental Workflow Diagram
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Caption: Workflow for the purification of 2-phenoxynicotinic acid.

This application note provides a foundational method for the purification of 2-phenoxynicotinic
acid. For optimal results, further optimization of the solvent system and crystallization
conditions may be required depending on the nature and quantity of the impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Purification of 2-
Phenoxynicotinic Acid by Recrystallization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186817#purification-of-2-phenoxynicotinic-acid-by-
recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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